Cas no 178311-52-9 (1-(AZETIDIN-3-YL)PIPERIDIN-4-OL)

1-(Azetidin-3-yl)piperidin-4-ol is a heterocyclic compound featuring both azetidine and piperidine moieties, making it a versatile intermediate in medicinal chemistry and drug discovery. Its rigid, compact structure enhances binding affinity and selectivity in targeting biological receptors, particularly in the design of CNS-active compounds. The hydroxyl group at the 4-position of the piperidine ring provides a functional handle for further derivatization, enabling the synthesis of diverse pharmacologically active molecules. This scaffold is valued for its potential in optimizing pharmacokinetic properties, such as solubility and metabolic stability. Its synthetic utility and structural uniqueness make it a valuable building block for developing novel therapeutics.
1-(AZETIDIN-3-YL)PIPERIDIN-4-OL structure
178311-52-9 structure
Product Name:1-(AZETIDIN-3-YL)PIPERIDIN-4-OL
CAS No:178311-52-9
MF:C8H16N2O
MW:156.225441932678
CID:1006099
PubChem ID:22061379
Update Time:2025-11-06

1-(AZETIDIN-3-YL)PIPERIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

    • 1-(AZETIDIN-3-YL)PIPERIDIN-4-OL
    • 1-(3-azetidinyl)-4-piperidinol
    • 1-(Azetidin-3-yl)piperidin-4-ol di-trifluoroaceate
    • 178311-52-9
    • EN300-1245308
    • AKOS006332209
    • 3-(4-hydroxypiperidyl)azetidine
    • SB10081
    • IHGNBJWWDCIHNA-UHFFFAOYSA-N
    • 1-Azetidin-3-ylpiperidin-4-ol
    • CS-0185366
    • SCHEMBL2673380
    • DTXSID90622159
    • DB-065219
    • Inchi: 1S/C8H16N2O/c11-8-1-3-10(4-2-8)7-5-9-6-7/h7-9,11H,1-6H2
    • InChI Key: IHGNBJWWDCIHNA-UHFFFAOYSA-N
    • SMILES: OC1CCN(CC1)C1CNC1

Computed Properties

  • Exact Mass: 156.126263138g/mol
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 35.5Ų

1-(AZETIDIN-3-YL)PIPERIDIN-4-OL Pricemore >>

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